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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzylamine

Cat. No.: B1348386

An In-depth Technical Guide to 2,4,6-Trimethylbenzylamine

CAS Number: 40393-99-5

This technical guide provides a comprehensive overview of 2,4,6-Trimethylbenzylamine, a
versatile organic compound utilized in various fields of chemical synthesis and research. The
document details its chemical and physical properties, synthesis methodologies, key
applications, and safety information, tailored for researchers, scientists, and professionals in
drug development.

Compound Identification and Properties

2,4,6-Trimethylbenzylamine, also known as mesitylmethanamine, is an aromatic amine
characterized by a benzylamine core with three methyl group substitutions at the 2, 4, and 6
positions of the benzene ring.[1] This substitution pattern imparts significant steric bulk, which
influences its reactivity and applications.[1]

Chemical and Physical Data

The fundamental properties of 2,4,6-Trimethylbenzylamine are summarized in the table
below.
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Property Value Source

CAS Number 40393-99-5 [11[2][3]

Molecular Formula CioH1sN [1][2]

Molecular Weight 149.23 g/mol [11[2]
(2,4,6-

IUPAC Name . ) [1]
trimethylphenyl)methanamine
1-Mesitylmethanamine,

Synonyms ) ] [2][3]
Mesitylmethanamine

Appearance Clear yellow liquid [2]

N ) 232 °C (approx.) / 246.46 °C at

Boiling Point [11[2]
760 mmHg

Density 0.943 g/cm?3 [2]

Refractive Index 1.536 - 1.538 [1112]

Flash Point 102.404 °C [2]
DGSRAILDFBJINQI-

InChl Key [1]
UHFFFAOYSA-N

SMILES CC1=CC(=C(C(=C1)C)CN)C [1]

Synthesis and Experimental Protocols

The synthesis of 2,4,6-Trimethylbenzylamine can be achieved through several established

chemical routes. The selection of a particular method may depend on the availability of starting

materials, desired yield, and purity.

Synthesis via Nitration and Reduction of Mesitylene

A primary method for synthesizing the related compound 2,4,6-trimethylaniline (mesidine)

involves the nitration of mesitylene (1,3,5-trimethylbenzene) followed by a reduction step, which

provides a pathway to the benzylamine derivative.[4]
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Experimental Protocol:
 Nitration of Mesitylene:

o Mesitylene is reacted with a nitrating mixture, typically composed of sulfuric acid (H2SOa)
and nitric acid (HNO3) in a weight ratio of approximately 75-80:20-25.[4]

o The reaction temperature is maintained at 20-25 °C to yield 2,4,6-trimethyl nitrobenzene.

[4]

o Catalytic Hydrogenation (Reduction):

[e]

The resulting 2,4,6-trimethyl nitrobenzene is subjected to catalytic hydrogenation.

[e]

A Nickel (Ni) catalyst is commonly used for this reduction.[4]

o

The hydrogenation is carried out under pressure (1-3 MPa) and at an elevated
temperature (90-170 °C).[4]

o

This process reduces the nitro group to an amine, yielding 2,4,6-trimethylaniline. Further
functional group manipulation would be required to arrive at the benzylamine.

Mesitylene Nitration 2,4,6-Trimethyl Catalytic Hydrogenation 2,4,6-Trimethylaniline
(1,3,5-Trimethylbenzene) (H2S04/HNOs3) Nitrobenzene (Ni Catalyst, H2) (Mesidine)

Click to download full resolution via product page

Caption: Synthesis pathway for a key precursor.

Other Synthetic Routes

» Alkylation of Aniline: This method involves the alkylation of aniline using
trimethylchloromethane under basic conditions.[1]

e Reduction of Nitriles: Synthesis can also be achieved by the reduction of the corresponding
cyanomesitylene (2,4,6-trimethylbenzonitrile) via catalytic hydrogenation.[1]

Applications in Research and Drug Development
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The unique structure of 2,4,6-Trimethylbenzylamine makes it a valuable intermediate and
building block in several areas of chemical science.

o Pharmaceutical Synthesis: The compound serves as a precursor for pharmaceutical
intermediates and active pharmaceutical ingredients (APIs).[1][5] Its derivatives are explored
in the development of new drugs.

o Dye Manufacturing: It is used as a precursor in the synthesis of various dyes due to its ability
to participate in coupling reactions.[1]

o Coordination Chemistry: In chemical research, it functions as a ligand in coordination
chemistry.[1] The steric hindrance provided by the methyl groups can stabilize specific metal
complexes.

e N-Heterocyclic Carbene (NHC) Synthesis: It is involved in the synthesis of N-heterocyclic
carbenes, which are important organocatalysts.[1]

o Electrophilic Aminations: Related structures, O-2,4,6-trimethylbenzoyl hydroxylamines, are
used in transition-metal-free electrophilic amination reactions to produce polyfunctional
tertiary amines.[6]

2,4,6-Trimethylbenzylamine

Key Structural Feature:

. Dye Synthesis N-Heterocyclic Carbene
Steric Hindrance from (Coupling Reactions) (NHC) Synthesis
2,4,6-Methyl Groups pling y
nfluences Reactivity
Pharmaceutical Ligands in
Intermediates Coordination Chemistry
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Caption: Structure-application relationships.

Safety and Handling

2,4,6-Trimethylbenzylamine is associated with significant health hazards and requires careful

handling in a laboratory setting.

GHS Hazard Classification

The compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards.

Hazard Class GHS Code Description Source
Acute Toxicity, Oral H301 Toxic if swallowed [3]
Causes severe skin
Skin burns and eye
) o H314 / H315 _ [3]
Corrosion/Irritation damage / Causes skin
irritation
_ Causes serious eye
Serious Eye
o H318 / H319 damage / Causes [3]
Damage/Irritation ] o
serious eye irritation
Specific Target Organ May cause respirato
PERE TR haas e P
Toxicity irritation

Signal Word: Danger|[3]

Precautionary Statements (selection):

e P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse

mouth.[7]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[7]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]
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Researchers should always consult the full Safety Data Sheet (SDS) before handling this
chemical and use appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat, while working in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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